Cas no 2742653-47-8 (5,6-Dimethylpyridazine-3-carbaldehyde)

• Product Name: 5,6-Dimethylpyridazine-3-carbaldehyde
• CAS No: 2742653-47-8
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD33516114
• CID: 5615445
• PubChem ID: 89417225
• Update Time: 2025-05-28

5,6-Dimethylpyridazine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2742653-47-8
• Z4189818847
• 5,6-dimethylpyridazine-3-carbaldehyde
• EN300-33337171
• SCHEMBL14726454
• 5,6-Dimethylpyridazine-3-carbaldehyde

• MDL： MFCD33516114
• Inchi： 1S/C7H8N2O/c1-5-3-7(4-10)9-8-6(5)2/h3-4H,1-2H3
• InChI Key： FZDHKDFMKAAUDF-UHFFFAOYSA-N
• SMILES： O=CC1=CC(C)=C(C)N=N1

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 324.2±37.0 °C(Predicted)
• pka: 2.22±0.10(Predicted)

Additional information on 5,6-Dimethylpyridazine-3-carbaldehyde

Comprehensive Analysis of 5,6-Dimethylpyridazine-3-carbaldehyde (CAS No. 2742653-47-8): Properties, Applications, and Industry Trends

5,6-Dimethylpyridazine-3-carbaldehyde (CAS No. 2742653-47-8) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique pyridazine core structure. This aldehyde derivative features a carbaldehyde functional group at the 3-position, flanked by methyl substituents at the 5- and 6-positions, which significantly influence its reactivity and potential applications. Recent studies highlight its role as a versatile building block in organic synthesis, particularly for constructing nitrogen-containing scaffolds prevalent in bioactive molecules.

The compound’s molecular formula, C₇H₈N₂O, and precise structural configuration make it valuable for designing small-molecule inhibitors and ligands targeting enzymatic pathways. Researchers are exploring its utility in medicinal chemistry, where modifications of the aldehyde group enable the creation of Schiff bases or hydrazone derivatives—key intermediates in drug discovery. Notably, its lipophilic properties and moderate polarity enhance compatibility with drug delivery systems, aligning with trends in personalized medicine and targeted therapies.

In agrochemical applications, 5,6-Dimethylpyridazine-3-carbaldehyde serves as a precursor for crop protection agents. Its structural motifs are leveraged to develop compounds with herbicidal or fungicidal activity, addressing global demands for sustainable agriculture. The dimethylpyridazine moiety’s stability under environmental conditions further supports its adoption in formulation science, a topic frequently searched in green chemistry forums.

From a synthetic perspective, the compound’s CAS No. 2742653-47-8 is often queried in databases for cross-coupling reactions and catalysis studies. Its compatibility with palladium-catalyzed transformations, such as Suzuki-Miyaura couplings, positions it as a candidate for high-throughput screening libraries. Laboratories optimizing click chemistry protocols also evaluate its aldehyde group for Huisgen cycloadditions, reflecting broader interest in modular synthesis approaches.

Analytical characterization of 5,6-Dimethylpyridazine-3-carbaldehyde typically involves HPLC-MS and NMR spectroscopy, with researchers emphasizing purity thresholds (>95%) for industrial use. Recent publications note its distinct UV-Vis absorption profile, useful for photocatalysis applications—a trending topic in renewable energy research. These attributes correlate with search trends around functional materials and organic electronics, where conjugated aldehydes play pivotal roles.

Regulatory and safety profiles of this compound are frequently discussed in REACH compliance contexts. While not classified as hazardous under current guidelines, proper handling protocols for aldehyde-containing compounds are recommended. Environmental persistence data, though limited, suggest biodegradability via microbial pathways—a point of interest for eco-friendly synthesis advocates.

Market analysts project growth in demand for 5,6-Dimethylpyridazine-3-carbaldehyde, driven by expanding pharmaceutical R&D budgets and agrochemical innovation. Patent landscapes reveal its inclusion in novel kinase inhibitor designs and antiviral agents, coinciding with heightened interest in infectious disease therapeutics. Suppliers increasingly list it under custom synthesis catalogs, catering to niche research needs.

Future directions may explore its computational chemistry potential, leveraging QSAR models to predict bioactivity. The compound’s structure-activity relationships (SAR) are being mapped against drug target databases, a methodology dominating recent literature searches. Collaborative studies between academia and industry aim to unlock its full potential in precision medicine and smart agrochemicals, ensuring its relevance in next-generation scientific breakthroughs.